(E)-(4-fluorophenyl)[2-(4-methoxyphenyl)-4,5-dioxo-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate

• Molecular Formula: C24H19FN2O4
• Molecular Weight: 418.4 g/mol
• IUPAC Name: (E)-(4-fluorophenyl)-[2-(4-methoxyphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate
• InChI: InChI=1S/C24H19FN2O4/c1-31-19-10-6-16(7-11-19)21-20(22(28)17-4-8-18(25)9-5-17)23(29)24(30)27(21)14-15-3-2-12-26-13-15/h2-13,21,28H,14H2,1H3/b22-20+
• InChI Key: YFZPMCXQUKQUSF-LSDHQDQOSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)F)\[O-])/C(=O)C(=O)N2CC4=C[NH+]=CC=C4
• SMILES: COC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)F)O)C(=O)C(=O)N2CC4=CN=CC=C4
• Canonical SMILES: COC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)F)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4

Description

(E)-(4-fluorophenyl)[2-(4-methoxyphenyl)-4,5-dioxo-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmaceuticals.

Mechanism of Action

The compound acts as an inhibitor of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain. By inhibiting these enzymes, the compound can increase the levels of acetylcholine in the brain, leading to improved cognitive function.
Biochemical and Physiological Effects:
The compound has been shown to have significant effects on the central nervous system, including improved cognitive function, enhanced memory retention, and increased alertness. It has also been shown to have antimicrobial and antifungal properties, making it a potential candidate for the treatment of infections caused by these organisms.

Advantages and Limitations for Lab Experiments

One of the major advantages of this compound is its potential applications in medicinal chemistry and drug discovery. However, the compound has certain limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for the research on this compound, including further investigation of its mechanism of action, optimization of its synthesis method to improve its solubility and reduce its toxicity, and exploration of its potential applications in other fields such as agriculture and food science.
Conclusion:
In conclusion, (E)-(4-fluorophenyl)[2-(4-methoxyphenyl)-4,5-dioxo-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate is a promising compound with significant potential applications in medicinal chemistry, drug discovery, and other fields. Further research is needed to fully understand its mechanism of action, optimize its synthesis method, and explore its potential applications in other areas.

Synthesis Methods

The synthesis of (E)-(4-fluorophenyl)[2-(4-methoxyphenyl)-4,5-dioxo-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate involves the reaction of 4-methoxybenzaldehyde, ethyl acetoacetate, and pyridine in the presence of a catalyst such as piperidine. The resulting product is then treated with sodium hydroxide and 4-fluorobenzaldehyde to obtain the final compound.

Scientific Research Applications

The compound has been extensively studied for its potential applications in medicinal chemistry, particularly as a promising candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been investigated for its antimicrobial and antifungal properties.